Cas no 1566-42-3 (1-(4-Methoxyphenyl)urea)

• Product name: 1-(4-Methoxyphenyl)urea
• CAS No: 1566-42-3
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00014789
• CID: 83790
• PubChem ID: 253662056

1-(4-Methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• (4-Methoxyphenyl)-urea
• 4-Methoxyphenylurea
• (4-Methoxyphenyl)urea
• 2-methoxy-5-ureido-benzene
• EINECS 216-368-2
• p-Anisylurea
• p-methoxyphenylurea
• 1-(4-methoxyphenyl)urea
• Urea, (4-methoxyphenyl)-
• Urea, (p-methoxyphenyl)-
• (p-Methoxyphenyl)urea
• N-(4-methoxyphenyl)urea
• PGUKYDVWVXRPKK-UHFFFAOYSA-N
• amino-N-(4-methoxyphenyl)amide
• NSC12973
• N-4-methoxyphenylurea
• (4-Mehoxyphenyl)urea
• Urea,N-(4-methoxyphenyl)-
• Oprea1_341813
• Urea, N-(4-
• NSC-12973
• 4-13-00-01136 (Beilstein Handbook Reference)
• BRN 2803938
• CS-0207496
• AI3-20177
• MFCD00014789
• FT-0604782
• UNII-NW1V409A9B
• NS00025088
• AKOS000200296
• 1566-42-3
• Z56754681
• Urea, N-(4-methoxyphenyl)-
• DTXSID3075090
• MS-8978
• D97658
• NSC 12973
• M2575
• HMS1775P19
• SCHEMBL360387
• A883556
• NW1V409A9B
• 4-METHOXY-PHENYLUREA
• BBL000017
• STK149416
• 1-(4-Methoxyphenyl)urea

• MDL： MFCD00014789
• Inchi： 1S/C8H10N2O2/c1-12-7-4-2-6(3-5-7)10-8(9)11/h2-5H,1H3,(H3,9,10,11)
• InChI Key： PGUKYDVWVXRPKK-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(N([H])[H])=O
• BRN： 2803938

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: White powder.
• Density: 1.243
• Melting Point: 160.0 to 164.0 deg-C
• Boiling Point: 284.7°Cat760mmHg
• Flash Point: 126°C
• Refractive Index: 1.606
• PSA: 64.35000
• LogP: 1.95910
• λmax: 289(EtOH)(lit.)
• Solubility: Not determined

1-(4-Methoxyphenyl)urea Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： S22-S24/25
• RTECS：YT6451200
• Safety Term：S22;S24/25

1-(4-Methoxyphenyl)urea Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds